3-Hydroxy-2-methylbutanoic Acid

• CAS No.: 473-86-9
• Product Name: 3-Hydroxy-2-methylbutanoic Acid
• Molecular Formula: C5H10O3
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 3-hydroxy-2-methylbutanoic acid
• Standard InChI: InChI=1S/C5H10O3/c1-3(4(2)6)5(7)8/h3-4,6H,1-2H3,(H,7,8)
• Standard InChIKey: VEXDRERIMPLZLU-UHFFFAOYSA-N
• SMILES: CC(C(C)O)C(=O)O
• Canonical SMILES: CC(C(C)O)C(=O)O
• Physical Description: Solid
• Description: 2-Methyl-3-hydroxybutyric acid, also known as 3-hydroxy-2-methylbutyric acid or 2-methyl-3-hydroxybutanoate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Methyl-3-hydroxybutyric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methyl-3-hydroxybutyric acid has been primarily detected in urine. Within the cell, 2-methyl-3-hydroxybutyric acid is primarily located in the cytoplasm and adiposome. 2-Methyl-3-hydroxybutyric acid participates in a number of enzymatic reactions. In particular, 2-methyl-3-hydroxybutyric acid can be biosynthesized from butyric acid. 2-Methyl-3-hydroxybutyric acid can also be converted into benzyl 2-methyl-3-hydroxybutanoate. 2-Methyl-3-hydroxybutyric acid has been found to be associated with the diseases known as 2-methyl-3-hydroxybutyryl-CoA dehydrogenase deficiency; 2-methyl-3-hydroxybutyric acid has also been linked to the inborn metabolic disorders including beta-ketothiolase deficiency.; 3-hydroxy-2-methylbutanoic acid is a 3-hydroxy monocarboxylic acid that is butyric acid which is substituted by a methyl group and a hydroxy group at positions 2 and 3, respectively. It derives from a butyric acid. It is a conjugate acid of a 2-methyl-3-hydroxybutyrate.
• Synonyms: 2-methyl-3-hydroxybutyrate; 2-methyl-3-hydroxybutyric acid; 2-methyl-3-hydroxybutyric acid, (R-(R*,S*))-isomer; alpha-methyl-beta-hydroxybutyrate
• PubChem Compound: 160471
• Last Modified: Nov 11 2021